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Compound of Interest

Compound Name: Ethyl 2-cyanopropanoate

Cat. No.: B031390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Ethyl 2-
cyanopropanoate (CAS No. 1572-99-2), a key building block in various organic syntheses.

Adherence to the following protocols is crucial for ensuring a safe laboratory environment and

maintaining the integrity of experimental outcomes.

Chemical and Physical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. Below is a summary of the key properties of Ethyl 2-
cyanopropanoate.
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Property Value Source

Molecular Formula C₆H₉NO₂ [1][2]

Molecular Weight 127.14 g/mol [1]

Appearance Colorless to light yellow liquid [3][4]

Boiling Point 193 °C [3]

Density 1.01 g/cm³ [3]

Flash Point 96 °C [3]

Storage Temperature
Room temperature, in an inert

atmosphere
[3][5]

GHS Hazard and Precautionary Statements
Ethyl 2-cyanopropanoate is classified as a hazardous substance. The following table

summarizes its GHS classification and the corresponding precautionary measures that must be

observed.
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GHS
Classification

Pictogram Signal Word
Hazard
Statements (H-
Statements)

Precautionary
Statements (P-
Statements)

Acute Toxicity,

Oral (Category 3)
alt text Danger

H301: Toxic if

swallowed.[1][6]

P264: Wash

hands thoroughly

after handling.[3]

P270: Do not

eat, drink or

smoke when

using this

product.[4][6]

P301+P310: IF

SWALLOWED:

Immediately call

a POISON

CENTER or

doctor/physician.

[6] P405: Store

locked up.[4]

P501: Dispose of

contents/contain

er to an

approved waste

disposal plant.[7]

Skin Irritation

(Category 2)
alt text

Warning H315: Causes

skin irritation.[1]

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

[4][6]

P332+P313: If
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skin irritation

occurs: Get

medical

advice/attention.

Eye Irritation

(Category 2A)
alt text Warning

H319: Causes

serious eye

irritation.[1]

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

P337+P313: If

eye irritation

persists: Get

medical

advice/attention.

Safe Handling and Storage Protocols
A systematic approach to handling and storage is essential to minimize exposure risks. The

following workflows and protocols should be implemented in all laboratory settings where Ethyl
2-cyanopropanoate is used.

General Handling Workflow
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Preparation

Handling

Post-Handling

Review SDS

Don Personal Protective Equipment (PPE) 
 (Gloves, Goggles, Lab Coat)

Work in a well-ventilated area or fume hood

Ground all equipment to prevent static discharge

Avoid contact with skin, eyes, and clothing

Keep away from incompatible materials 
 (Strong acids, bases, oxidizing and reducing agents)

Tightly close container after use

Store in a cool, dry, well-ventilated area

Wash hands thoroughly

Dispose of waste according to regulations

Click to download full resolution via product page

General laboratory handling workflow for Ethyl 2-cyanopropanoate.
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Storage Requirements

Conditions: Store in a cool, dry, and well-ventilated place, away from heat and sources of

ignition.[2]

Inert Atmosphere: For long-term storage, maintaining an inert atmosphere (e.g., under

nitrogen or argon) is recommended to preserve purity.[5]

Container: Keep containers tightly closed to prevent moisture ingress and contamination.

Incompatibilities: Avoid storage with strong acids, strong bases, oxidizing agents, and

reducing agents.

Emergency and First-Aid Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is critical.

First-Aid Measures
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Remove contaminated clothing Rinse cautiously with water for several minutes Move person to fresh air Rinse mouth

Wash skin with plenty of soap and water

If irritation persists, seek medical attention

Remove contact lenses, if present

Continue rinsing

If irritation persists, seek medical attention

Keep at rest in a comfortable breathing position

If feeling unwell, call a POISON CENTER or doctor

Immediately call a POISON CENTER or doctor

Do NOT induce vomiting

Click to download full resolution via product page

First-aid workflow for different exposure routes.

Spill Response Protocol
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Spill Detected

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE 
 (respirator, gloves, chemical suit)

Contain the spill with inert material 
 (vermiculite, sand, or earth)

Collect absorbed material into a suitable 
 chemical waste container

Clean the contaminated surface thoroughly

Dispose of waste according to regulations

Click to download full resolution via product page

Logical workflow for responding to a spill of Ethyl 2-cyanopropanoate.
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Experimental Protocol: Synthesis of Ethyl 2-
cyanopropanoate
The following is a protocol for the synthesis of Ethyl 2-cyanopropanoate from ethyl 2-

cyanoacetate and iodomethane, with integrated safety precautions. This procedure should only

be performed by trained personnel in a controlled laboratory environment.

Reaction Scheme

Ethyl 2-cyanoacetate

Ethyl 2-cyanopropanoate

+

Iodomethane +

Sodium Hydride (NaH) in THF

1. 0°C to rt, 3h 
 2. Aqueous work-up

Click to download full resolution via product page

Synthesis of Ethyl 2-cyanopropanoate.

Methodology
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Step Procedure Safety Precautions

1. Reagent Preparation

Suspend sodium hydride (60%

in paraffin oil) in dry THF under

a nitrogen atmosphere at 0 °C.

Extreme Flammability &

Reactivity: Sodium hydride

reacts violently with water to

produce flammable hydrogen

gas. All glassware must be

oven-dried, and the reaction

must be conducted under an

inert atmosphere.

2. Addition of Starting Material

Slowly add a solution of ethyl

2-cyanoacetate in THF to the

sodium hydride suspension

using a syringe.

Exothermic Reaction: The

addition should be done slowly

at 0 °C to control the

exothermic reaction.

3. Alkylation

After stirring for 15 minutes at

0 °C, add iodomethane to the

reaction mixture. Allow the

reaction to stir for 3 hours,

warming to room temperature.

Toxicity & Volatility:

Iodomethane is toxic and a

suspected carcinogen. Handle

only in a fume hood.

4. Quenching
Carefully quench the reaction

by the slow addition of water.

Violent Quenching: Unreacted

sodium hydride will react

violently with water. Quench

slowly at 0 °C.

5. Extraction
Add diethyl ether and wash the

organic layer with brine.

Flammable Solvents: Diethyl

ether is extremely flammable.

Ensure there are no nearby

ignition sources.

6. Drying and Concentration

Dry the organic layer over

anhydrous sodium sulfate

(Na₂SO₄) and remove the

solvent under reduced

pressure.

Use of Rotary Evaporator:

Ensure the rotary evaporator is

operated correctly to prevent

solvent bumping and release

of vapors.

7. Purification Purify the crude product by

silica gel column

chromatography using a

Solvent Handling: Use

appropriate ventilation and
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mixture of ethyl acetate and

hexane as the eluent.

PPE when handling

chromatography solvents.

This in-depth guide is intended to provide a comprehensive overview of the safety and handling

requirements for Ethyl 2-cyanopropanoate. Always consult the most recent Safety Data Sheet

(SDS) from your supplier before use and ensure that a thorough risk assessment is conducted

for any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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